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Compound of Interest

Compound Name: CO23

Cat. No.: B15542379

Get Quote

Disclaimer: The chemical identifier "CO23" is not a standard recognized formula. This guide

assumes the query refers to one of two common laboratory substances: Carbon Dioxide (CO₂),

particularly in its compressed gas or solid (dry ice) form, or a hazardous powdered solid such

as a Carbonate (CO₃²⁻) compound. Given the potential for severe hazards, it is critical to verify

the exact identity of the chemical before handling. The following information is provided for the

two most likely interpretations.

This document provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals. Adherence to these protocols is crucial for

maintaining a safe laboratory environment.

Section 1: Handling Carbon Dioxide (CO₂)
Carbon dioxide in the laboratory is typically used as a compressed liquefied gas in cylinders or

in its solid form as dry ice. The primary hazards are related to pressure, extreme cold, and its

potential to displace oxygen, leading to asphyxiation.[1][2]

Personal Protective Equipment (PPE) for CO₂
Proper PPE is the first line of defense against the hazards of CO₂.
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Equipment Specification Purpose

Eye/Face Protection

Safety glasses or goggles. A

face shield is recommended

when handling liquid CO₂ or

large quantities of dry ice.[1][3]

[4]

Protects against splashes of

liquid CO₂ and flying particles

of dry ice.

Hand Protection

Loose-fitting, thermally

insulated gloves (e.g., leather

or cryogenic gloves).[2][3][4]

Prevents severe frostbite from

contact with dry ice (-78.5°C /

-109.3°F) or liquid CO₂.[2][4][5]

Body Protection
A lab coat or long-sleeved

garment and long pants.[3][4]

Protects skin from accidental

contact.

Foot Protection

Closed-toed shoes. Safety

shoes are recommended when

moving heavy cylinders.[3][6]

Protects feet from falling

objects and accidental contact.

Respiratory Protection

Generally not required in well-

ventilated areas. Use CO₂

monitors and have self-

contained breathing apparatus

(SCBA) available for

emergency response in case

of a large leak in a confined

space.[1]

Protects against asphyxiation

by oxygen displacement in

case of a significant leak.

Operational and Disposal Plans for CO₂
A. Handling Compressed Gas Cylinders

Inspection: Before use, inspect cylinders for any signs of damage, corrosion, or leaks.

Ensure labels are legible and the content is clearly identified.[1][6] Do not use color as the

sole means of identification.[6]

Transport: Always transport cylinders using a proper cylinder cart with the cylinder securely

chained or strapped in place.[6][7] Keep the valve protection cap on until the cylinder is

secured and ready for use.[6][8] Never roll or drag cylinders.[6]
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Storage: Store cylinders upright in a dry, well-ventilated area away from heat sources or

direct sunlight.[1][8] Secure cylinders to a wall or bench to prevent them from falling.[1][9]

Store flammable gases and oxidizers separately.[9]

Use: Secure the cylinder before connecting a regulator. Stand with the valve outlet pointing

away from you when opening the valve. Open the valve slowly.[8] Close the main cylinder

valve whenever the gas is not in use.[7][8]

Disposal of Empty Cylinders: Close the valve and mark the cylinder as "EMPTY".[9] Return

empty cylinders to the gas supplier.[10] Some steel cylinders may be recyclable if confirmed

with local facilities, but they must be completely empty and have the valve removed or

pierced.[11]

B. Handling Solid CO₂ (Dry Ice)

Ventilation: Always use and store dry ice in a well-ventilated area.[3][4] Dry ice sublimates

into large volumes of CO₂ gas, which can displace oxygen in confined spaces like cold

rooms, closets, or vehicles.[2][5]

Storage: Store dry ice in a container that is insulated but not airtight, such as a Styrofoam

cooler.[3][5] Never store dry ice in a sealed container, as the pressure from sublimation can

cause it to rupture or explode violently.[3][5]

Handling: Use tongs or insulated gloves to handle dry ice.[3][4] Never handle it with bare

hands, as it can cause severe frostbite.[2][3]

Disposal: To dispose of unused dry ice, allow it to sublimate in a well-ventilated area where

the buildup of CO₂ gas will not pose a hazard, such as a fume hood or an outdoor space.[3]

[12] Never dispose of dry ice in a sink, toilet, trash can, or sealed container.[3][12]

Quantitative Data for Carbon Dioxide
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Parameter Value

Sublimation Point (Dry Ice) -78.5°C (-109.3°F)[4][5]

OSHA PEL (8-hr TWA) 5,000 ppm[13][14]

NIOSH REL (10-hr TWA) 5,000 ppm[15]

ACGIH TLV (8-hr TWA) 5,000 ppm[13]

ACGIH STEL (15 min) 30,000 ppm[13]

IDLH (Immediately Dangerous to Life or Health) 40,000 ppm[15]

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, REL: Recommended

Exposure Limit, TLV: Threshold Limit Value, STEL: Short-Term Exposure Limit, IDLH:

Immediately Dangerous to Life or Health.

Workflow for Safe CO₂ Handling
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Preparation

Handling

Disposal / Storage

Assess Risks
(Ventilation, Quantity)

Don Appropriate PPE
(Insulated Gloves, Goggles)

Transport Cylinder with Cart
or Handle Dry Ice with Tongs

Secure Cylinder & Connect Regulator
or Place Dry Ice in Insulated Container

Use in Well-Ventilated Area

Close Valve, Mark Cylinder 'EMPTY'

Cylinder

Allow Dry Ice to Sublimate
in Fume Hood / Ventilated Area

Dry Ice

Return Cylinder to Supplier
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Preparation

Handling

Disposal & Decontamination

Review SDS for Specific Hazards

Work in Chemical Fume Hood

Don Full PPE
(Gloves, Goggles, Lab Coat)

Weigh and Transfer Chemical
Carefully to Avoid Dust

Keep Container Closed
When Not in Use

Collect All Waste
(Chemical & Contaminated PPE)
in a Labeled, Sealed Container

Decontaminate Work Surface

Dispose of as Hazardous Waste Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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